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Compound of Interest
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CAS No.: 76971-33-0
Cat. No.: B14171207
Get Quote
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An Overview of Current Research

Confoline is a tropane alkaloid that has been identified as a constituent of various plant
species, notably within the Convolvulus genus, including Convolvulus pluricaulis and
Convolvulus subhirsutus.[1][2] These plants have a history of use in traditional medicine,
particularly for conditions related to the central nervous system.[2][3][4] This guide provides a
comprehensive overview of the current understanding of Confoline's bioactivity, drawing from
available scientific literature. Due to the limited research focused specifically on isolated
Confoline, this document also incorporates data from studies on plant extracts rich in this and
related alkaloids to infer its potential pharmacological effects.

Physicochemical Properties of Confoline

A foundational understanding of a compound's physical and chemical characteristics is
essential for any exploration of its biological activity.
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Property Value Source
Molecular Formula C17H21NOs PubChem
Molecular Weight 319.4 g/mol PubChem

[(AR,5S)-8-formyl-8-
IUPAC Name azabicyclo[3.2.1]octan-3-yl] PubChem

3,4-dimethoxybenzoate

PubChem CID 904900 PubChem

Known Bioactivities Associated with Confoline-
Containing Plants

Research into the bioactivity of Confoline is still in its early stages. The majority of available
data comes from studies on extracts of plants like Convolvulus pluricaulis, which contain a
complex mixture of phytochemicals, including Confoline, convolvine, convosine, and others.[2]
[4][5] These extracts have demonstrated a range of biological effects, which are summarized
below. It is important to note that the specific contribution of Confoline to these activities has
not yet been fully elucidated.

Neuroprotective and Nootropic Effects

Extracts of Convolvulus pluricaulis have been traditionally used as memory enhancers and for
their neuroprotective properties.[3][5] Studies suggest that these effects may be attributed to
the regulation of key proteins and receptors in the brain. For instance, research has indicated
that Convolvulus pluricaulis can regulate the expression of cyclin-dependent kinase 5 (Cdk5)
and maintain the mRNA levels of muscarinic M1 receptors and choline acetyltransferase
(ChAT).[5]

Anxiolytic and Antidepressant-like Activities

Several studies have pointed towards the potential anxiolytic and antidepressant effects of
Convolvulus pluricaulis extracts.[2][4] These activities are thought to be mediated by the
modulation of neurochemical pathways in the brain, leading to a reduction in anxiety and
stress.[4]
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Antioxidant Activity

The antioxidant properties of Convolvulus species have been documented, with extracts
showing the ability to scavenge free radicals.[6] This antioxidant activity is likely due to the
presence of various phenolic compounds and flavonoids, in addition to the alkaloid content.[3]

[6]

Experimental Methodologies

To provide a clear understanding of how the bioactivities of Confoline-containing extracts are
assessed, this section details a typical experimental protocol for evaluating antimicrobial and
antioxidant activities.

Preparation of Plant Extracts for Biological Activity
Screening

A standardized method for preparing plant extracts is crucial for reproducible results. The
following is a general protocol based on methodologies described in the literature.[6]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://asianpubs.org/index.php/ajchem/article/download/10903/10886
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063970/
https://asianpubs.org/index.php/ajchem/article/download/10903/10886
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-bioactivity-of-confoline-an-in-depth-technical-guide
https://asianpubs.org/index.php/ajchem/article/download/10903/10886
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Whole plant material of Convolvulus sp)

(Collection and authenticatior)

GVashing, shade-drying, and powdering)

'

( Soxhlet extraction with a series of solvents
(

e.g., petroleum ether, ethyl acetate, methanol, water)

(Crude extracts for bioassays)

Click to download full resolution via product page

Caption: General workflow for the preparation of plant extracts.

Antimicrobial Activity Assay

The antimicrobial potential of the extracts is often evaluated using the agar well diffusion
method.
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Caption: Workflow for the agar well diffusion antimicrobial assay.

Potential Signaling Pathways

While specific signaling pathways for isolated Confoline have not been identified, the
neuroprotective effects of Convolvulus pluricaulis extracts suggest potential interactions with
pathways involved in neuronal health and function. The regulation of Cdk5, M1 receptors, and
ChAT points towards a modulatory role in cholinergic signaling and neuronal plasticity.[5]
Further research is required to delineate the precise molecular targets of Confoline.

The diagram below illustrates a hypothetical signaling pathway that could be influenced by
Confoline, based on the known effects of Convolvulus pluricaulis extracts on neuroprotective
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Caption: Hypothetical signaling pathway influenced by Confoline.

Future Directions

The bioactivity profile of Confoline presents an intriguing area for future research. To move

forward, the following steps are crucial:

« |solation and Purification: Development of efficient methods for isolating pure Confoline from

its natural sources.

 In Vitro and In Vivo Studies: Conducting comprehensive studies on the isolated compound to
determine its specific pharmacological effects, including dose-response relationships and

mechanism of action.

o Target Identification: Utilizing techniques such as affinity chromatography and molecular
docking to identify the specific molecular targets of Confoline.

o Structure-Activity Relationship Studies: Synthesizing and testing analogues of Confoline to
understand the chemical features essential for its biological activity.

In conclusion, while our current understanding of Confoline's bioactivity is largely inferred from
studies on plant extracts, the existing evidence suggests its potential as a pharmacologically
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active molecule, particularly in the realm of neuroscience. Dedicated research into the isolated
compound is necessary to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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